Cas no 51859-98-4 ([(2-fluorophenyl)methyl]hydrazine)

• Product Name: [(2-fluorophenyl)methyl]hydrazine
• CAS No: 51859-98-4
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD07785903
• CID: 56109
• PubChem ID: 10374537
• Update Time: 2025-05-21

[(2-fluorophenyl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-Fluorobenzyl)hydrazine
• (2-Fluoro-benzyl)-hydrazine
• (2-fluorophenyl)methylhydrazine
• (4-FLUOROBENZYL)HYDRAZINE HYDROCHLORIDE
• 2-Fluorobenzylhydrazine
• [(2-fluorophenyl)methyl]hydrazine
• FT-0684633
• AM20050453
• o-fluorobenzylhydrazine
• OOMBRKGIWITBLL-UHFFFAOYSA-N
• BB 0262155
• A828815
• 1-(2-FLUOROBENZYL)HYDRAZINE
• SCHEMBL597128
• 51859-98-4
• MFCD07785903
• AKOS000155147
• 2-fluorobenzyl-hydrazine
• EN300-241669
• F2169-0403
• PB23531
• Hydrazine, [(2-fluorophenyl)methyl]-
• CS-0053072
• GS-6675
• SY033611
• DA-17728
• hydrazine, [(2-fluorophenyl)methyl]-, dihydrochloride
• ALBB-022654

• MDL： MFCD07785903
• Inchi： 1S/C7H9FN2/c8-7-4-2-1-3-6(7)5-10-9/h1-4,10H,5,9H2
• InChI Key： OOMBRKGIWITBLL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNN

Computed Properties

• Exact Mass: 140.07500
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 265.8°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.537
• PSA: 38.05000
• LogP: 1.88020
• Vapor Pressure: No data available

[(2-fluorophenyl)methyl]hydrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on [(2-fluorophenyl)methyl]hydrazine

[(2-fluorophenyl)methyl]hydrazine: A Comprehensive Overview

The compound with CAS No. 51859-98-4, commonly referred to as [(2-fluorophenyl)methyl]hydrazine, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we will delve into the details of its structure, chemical properties, synthesis methods, and recent research findings.

[(2-fluorophenyl)methyl]hydrazine is an organic compound characterized by a hydrazine group attached to a fluorophenyl methyl group. The presence of the fluorine atom in the aromatic ring introduces interesting electronic and steric effects, making this compound highly versatile in chemical reactions. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery and material engineering.

The synthesis of [(2-fluorophenyl)methyl]hydrazine typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high product quality.

In terms of applications, [(2-fluorophenyl)methyl]hydrazine has been extensively used as a building block in the construction of bioactive molecules. Its ability to form stable bonds with other functional groups makes it an ideal candidate for drug design. Recent advancements in medicinal chemistry have leveraged this compound to develop potential candidates for treating diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceuticals, [(2-fluorophenyl)methyl]hydrazine has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties enable the creation of materials with enhanced thermal stability and mechanical strength. A study conducted by researchers at Stanford University highlighted its role in synthesizing novel polymeric materials that exhibit superior performance under extreme conditions.

The latest research on [(2-fluorophenyl)methyl]hydrazine has focused on understanding its interaction with biological systems at the molecular level. Using advanced spectroscopic techniques such as NMR and X-ray crystallography, scientists have gained insights into its binding affinity with key biomolecules like proteins and enzymes. These findings have opened new avenues for its application in diagnostics and therapeutic interventions.

In conclusion, [(2-fluorophenyl)methyl]hydrazine, with its CAS No. 51859-98-4, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance in both academic research and industrial development. As ongoing studies continue to unravel its potential, this compound is poised to play an even more significant role in shaping the future of chemical science.